![molecular formula C11H13NO4S B2525748 4-[(Cyclopropylsulfamoyl)methyl]benzoic acid CAS No. 1098374-00-5](/img/structure/B2525748.png)
4-[(Cyclopropylsulfamoyl)methyl]benzoic acid
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Overview
Description
4-[(Cyclopropylsulfamoyl)methyl]benzoic acid is a useful research compound. Its molecular formula is C11H13NO4S and its molecular weight is 255.29. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Stability
One area of focus is the chemical synthesis and stability of compounds related to 4-[(Cyclopropylsulfamoyl)methyl]benzoic acid. For instance, the degradation processes of nitisinone, a compound with a somewhat related structure, have been studied to understand its stability under different conditions. This research is crucial for both environmental and pharmaceutical applications, as it provides insights into the compound's behavior in various environments and its potential degradation products (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).
Environmental and Health Implications
Another important application is in understanding the environmental and health implications of benzoic acid derivatives. Studies on benzoic acid used as food and feed additives have shown that it can regulate gut functions, indicating the potential health benefits and risks associated with its use. These findings are essential for developing safer food preservatives and understanding their effects on health (Mao, Yang, Chen, Yu, & He, 2019).
Pharmacological Applications
Research has also been conducted on the pharmacological applications of compounds structurally similar to this compound. For example, studies on the synthesis, characterization, and application of 2-[(3-(Chloromethyl)-benzoyl)oxy]benzoic acid, a novel salicylic acid derivative, have highlighted its potential as a substitute for acetylsalicylic acid due to its promising COX-2 specificity, toxicity profile, and anti-inflammatory activity. This research paves the way for the development of new drugs with improved safety and efficacy profiles (Tjahjono, Caroline, Foe, Karnati, Ergün, Esar, Wijaya, Hadinugroho, Kusindarta, & Wihadmadyatami, 2022).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-(cyclopropylsulfamoylmethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4S/c13-11(14)9-3-1-8(2-4-9)7-17(15,16)12-10-5-6-10/h1-4,10,12H,5-7H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVELEFIGMHRGII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NS(=O)(=O)CC2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.